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Compound of Interest

Compound Name: U-104489

Cat. No.: B1682658 Get Quote

Despite a comprehensive search of scientific literature and public databases, there is currently

no available information on the applications of the chemical compound U-104489, also known

as PNU-104489, in the field of cancer research.

U-104489 is identified by the CAS Registry Number 177577-60-5 and has the systematic

IUPAC name N-[2-[4-[[3-(tert-butylamino)pyridin-2-yl]-ethylamino]piperidine-1-carbonyl]-1H-

indol-5-yl]methanesulfonamide. While the chemical structure is defined, its biological activity

and potential therapeutic applications, particularly in oncology, remain undocumented in

accessible scientific literature.

Extensive searches for preclinical studies, clinical trials, or any research detailing the

mechanism of action of U-104489 in cancer have not yielded any relevant results.

Consequently, it is not possible to provide a summary of quantitative data, detailed

experimental protocols, or diagrams of signaling pathways related to its use in cancer research,

as requested.

It is possible that research on this compound is in very early, unpublished stages, or that it was

investigated and not found to have significant anti-cancer properties, and therefore the results

were not published. Further inquiries into proprietary or internal research databases of

pharmaceutical companies that may have synthesized or investigated this molecule would be

necessary to uncover any potential data.

Researchers, scientists, and drug development professionals interested in this specific

molecule may need to initiate novel preclinical studies to determine if it has any efficacy or
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relevant biological activity in the context of cancer. Such studies would involve initial in vitro

screening against various cancer cell lines, followed by in vivo studies in animal models if any

promising activity is observed. These foundational investigations would be the first step in

determining if U-104489 holds any promise as a future cancer therapeutic.

To cite this document: BenchChem. [U-104489: Uncharted Territory in Cancer Research].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682658#u-104489-applications-in-cancer-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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